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Compound of Interest

Compound Name: BR-1

Cat. No.: B1192330 Get Quote

This document provides essential safety and logistical information for the proper disposal of

BR-1, also known as Bromine (CAS No. 7726-95-6). The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting. Adherence to these guidelines is critical due to the hazardous

nature of Bromine, which is highly corrosive, toxic, and a strong oxidizer.[1][2][3]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all necessary personal protective

equipment (PPE) is worn and that the work area is properly equipped.

Personal Protective Equipment (PPE):

Gloves: Nitrile or neoprene gloves are required. Always inspect gloves for integrity before

use and practice proper removal techniques to avoid skin contact.[1] Dispose of

contaminated gloves as hazardous waste.[4]

Eye Protection: Chemical splash goggles and a face shield are mandatory.[1][5]

Respiratory Protection: Work must be conducted in a certified laboratory chemical fume

hood.[1][5] For spills or situations with potential for vapor exposure, a NIOSH/MSHA

approved respirator or a self-contained breathing apparatus (SCBA) is necessary.[5][6]

Protective Clothing: A fully buttoned lab coat and a complete chemical-resistant suit are

required.[1][4]
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Engineering Controls:

All work with Bromine must be performed within a properly functioning and certified

laboratory chemical fume hood.[1][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][6]

Quantitative Data Summary
The following table summarizes key quantitative data related to Bromine exposure limits and

toxicity.
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Data Point Value Species Reference

Occupational

Exposure Limits

DOSH TWA 0.1 ppm N/A

Washington State

Department of Labor

& Industries

DOSH STEL 0.3 ppm N/A

Washington State

Department of Labor

& Industries

NIOSH TWA 0.1 ppm N/A

National Institute for

Occupational Safety

and Health

NIOSH STEL 0.3 ppm N/A

National Institute for

Occupational Safety

and Health

ACGIH TWA 0.1 ppm N/A

American Conference

of Governmental

Industrial Hygienists

ACGIH STEL 0.2 ppm N/A

American Conference

of Governmental

Industrial Hygienists

Toxicological Data

Oral LD50 2,600 mg/kg Rat [1]

Oral LD50 3,100 mg/kg Mouse [1]

Oral LD50 4,160 mg/kg Rabbit [1]

Inhalation LC50 2700 mg/m³ Rat [7]

Inhalation LC50 2900 mg/m³ Mouse [7]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; LD50: Lethal Dose, 50%;

LC50: Lethal Concentration, 50%.
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Step-by-Step Disposal Protocol for Waste Bromine
This protocol outlines the procedures for the safe disposal of waste Bromine in a laboratory

setting.

Waste Collection
Waste Bromine, both in its pure form and in solutions, must be collected in a designated,

compatible, and properly labeled hazardous waste container.[1]

The container must be sealable and airtight.[1]

A "Dangerous Waste" or "Hazardous Waste" label must be affixed to the container as soon

as the first waste is added.[1][5]

Incompatible Materials: Store waste Bromine away from incompatible materials, which

include:

Reducing agents

Alkali metals and powdered metals (e.g., aluminum, iron, copper)

Organic materials, combustibles, aldehydes, ketones, and alcohols

Amines, amides, phenols, and ammonia

Azides and ozone[1][5]

Bromine will also attack some plastics, rubber, and coatings.[1][5] Do not store in

polyethylene containers.[3]

Neutralization of Small Spills and Residues
For small spills or residual Bromine in containers, a neutralization step can be performed.

Neutralizing Agent: Prepare a saturated aqueous solution of sodium thiosulfate. A common

preparation involves dissolving at least 209g of sodium thiosulfate in 1L of water.[3]

Procedure:
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Absorb the spilled Bromine with an inert, dry material such as vermiculite, spill pads, or dry

sand.[1][5][8] Do not use sawdust or other combustible absorbents.[5]

Carefully place the absorbent material into a suitable, closed container for disposal as

hazardous waste.[1][4]

Rinse the spill area or the empty container with the saturated sodium thiosulfate solution

to neutralize any remaining Bromine.[8]

Collect the neutralizing rinse in a suitable, closed container for disposal in the halogenated

waste stream.[8]

Final Disposal
Once the waste container is full or no longer in use, ensure the hazardous waste label is

completely filled out.[1]

Store the sealed container in a designated, cool, dry, and well-ventilated corrosives storage

area, away from direct sunlight and incompatible materials.[4][5]

Contact your institution's Environmental Health & Safety (EH&S) or equivalent department to

arrange for pickup and disposal.[5] In the United States, follow the guidelines from the

Environmental Protection Agency (EPA) and your state's Department of Environmental

Protection (DEP).[9]

Discharge of Bromine into drains or the environment must be strictly avoided.[4][6]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and the procedural workflow for

the proper disposal of BR-1 (Bromine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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